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Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address the challenges associated with the low solubility of meso-tartrate in organic

solvents.

Frequently Asked Questions (FAQs)
Q1: What is meso-tartaric acid, and why is its solubility in organic solvents typically low?

Meso-tartaric acid is a diastereomer of tartaric acid, an organic acid that is a dihydroxyl

derivative of succinic acid.[1] Its molecular structure contains multiple polar functional groups,

specifically two hydroxyl (-OH) and two carboxylic acid (-COOH) groups.[2] This high polarity

and the capacity for strong intermolecular hydrogen bonding lead to a stable crystal lattice,

making it highly soluble in water but poorly soluble in most non-polar organic solvents,

following the "like dissolves like" principle.[3][4]

Q2: In which common organic solvents does meso-tartaric acid show some solubility?

Meso-tartaric acid is soluble in polar organic solvents like ethanol.[5] However, it is poorly

soluble in less polar solvents such as diethyl ether and isobutanol, and generally insoluble in

non-polar solvents like chloroform and dichloromethane.[5]

Q3: What primary factors influence the solubility of meso-tartrate?
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Several factors can affect the solubility of meso-tartrate:

Solvent Polarity: Polar solutes like meso-tartrate dissolve best in polar solvents.[6]

Temperature: For most solid solutes, solubility increases with temperature.[7][8]

Particle Size: Reducing the particle size increases the surface area-to-volume ratio, which

can enhance the dissolution rate.[6][9]

pH: The ionization state of the carboxylic acid groups is pH-dependent. Adjusting the pH can

convert the acid to a more soluble salt form.[4]

Molecular Form: The presence of different crystalline forms (polymorphs) can affect solubility.

[6]

Troubleshooting Guide
Q4: My meso-tartrate is not dissolving in ethanol, even though it is reported as soluble. What

steps can I take?

If you are experiencing difficulty dissolving meso-tartrate in a suitable polar solvent, consider

the following troubleshooting workflow:
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Caption: Troubleshooting workflow for dissolving meso-tartrate.
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Reduce Particle Size: The dissolution rate is related to the particle's surface area.[9] Try

grinding the meso-tartrate powder to a finer consistency using a mortar and pestle.

Increase Agitation: Ensure the mixture is being stirred vigorously to maximize the interaction

between the solute and solvent molecules.

Apply Gentle Heat: Increasing the temperature often enhances solubility.[8] Use a warm

water bath and monitor the temperature to avoid potential degradation.

Use a Co-solvent: The addition of a small amount of a highly polar, miscible solvent in which

the compound is more soluble (like water) can significantly improve overall solubility. This is

known as co-solvency.[10]

Q5: After dissolving my meso-tartrate with heating, it precipitates upon cooling. How can I

maintain solubility?

This occurs because you have created a supersaturated solution that is not stable at a lower

temperature. To address this:

Maintain Temperature: If your experimental protocol allows, maintain the solution at the

elevated temperature at which the meso-tartrate is soluble.

Use a Co-solvent System: Formulating a co-solvent system at room temperature may

provide long-term stability without the need for heating.

Work Quickly: If the downstream application is rapid, use the solution immediately after

cooling before significant precipitation occurs.

Solubility Enhancement Strategies
For experiments requiring higher concentrations of meso-tartrate or its use in less polar

organic solvents, several enhancement strategies can be employed.
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Low Meso-Tartrate
Solubility

Physical Modification Chemical Modification Formulation Approach

Particle Size Reduction
(Micronization) Temperature Adjustment Salt Formation

(pH Adjustment)
Derivatization

(e.g., Esterification) Co-Solvency Use of Surfactants

Click to download full resolution via product page

Caption: Overview of key solubility enhancement strategies.

Chemical Modification: Salt Formation
Converting the carboxylic acid groups of meso-tartaric acid to a salt (meso-tartrate) can

dramatically increase its solubility in polar organic solvents.[11] This is achieved by adding a

suitable base.

Formulation Approach: Co-Solvency
This technique involves using a mixture of solvents to increase solubility.[6] For meso-tartrate,

a primary polar organic solvent (e.g., ethanol) can be mixed with a small amount of a highly

polar co-solvent (e.g., water) to form a medium with enhanced solubilizing capacity.

Chemical Modification: Derivatization
For applications in less polar organic solvents, the polarity of meso-tartaric acid can be reduced

through chemical derivatization. Esterification of the carboxylic acid groups, for example,

replaces the polar -COOH groups with less polar ester groups, increasing affinity for organic

solvents.
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Quantitative Data Summary
Specific quantitative solubility data for meso-tartaric acid is not widely available. However, data

for other isomers like L-tartaric acid can provide a useful starting point for solvent selection.

The solubility of L-tartaric acid increases with temperature in all tested solvents.[8]

Table 1: Qualitative Solubility of Meso-Tartaric Acid

Solvent Solubility

Water Very Soluble[5]

Ethanol Soluble[5]

Glacial Acetic Acid Poorly Soluble[5]

Diethyl Ether Poorly Soluble[5]

Isobutanol Poorly Soluble[5]

Chloroform Insoluble[5]

| Dichloromethane | Insoluble[5] |

Table 2: Experimental Solubility of L-Tartaric Acid in Various Organic Solvents (Mole Fraction,

x)

Temperat
ure (K)

Ethanol Propanol
Isopropa

nol
n-Butanol Acetone

Acetonitri
le

281.15 0.00758 0.00494 0.00330 0.00420 0.01258 0.00392

292.45 0.01018 0.00643 0.00424 0.00537 0.01633 0.00512

303.25 0.01323 0.00839 0.00552 0.00693 0.02102 0.00665

313.15 0.01657 0.01062 0.00696 0.00874 0.02621 0.00845

324.25 0.02123 0.01368 0.00902 0.01132 0.03348 0.01099
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Data adapted from a study on L-tartaric acid and should be used as an estimate for meso-
tartrate.[8]

Experimental Protocols
Protocol 1: Solubility Enhancement using a Co-Solvent System

Objective: To dissolve meso-tartaric acid in an ethanol/water co-solvent system.

Materials:

Meso-tartaric acid

Ethanol (anhydrous)

Deionized water

Magnetic stirrer and stir bar

Volumetric flasks

Methodology:

Weigh the desired amount of meso-tartaric acid and place it in a volumetric flask.

Start by adding ethanol to approximately 70% of the final desired volume.

Begin stirring the mixture. You will likely observe that the solid does not fully dissolve.

Slowly add deionized water dropwise while continuing to stir vigorously.

Continue adding water incrementally until the meso-tartaric acid is fully dissolved.

Once dissolved, add ethanol to reach the final target volume.

Document the final ratio of ethanol to water (e.g., 95:5 v/v) required for complete dissolution.

This ratio can be used for future experiments.

Protocol 2: Synthesis of Diethyl meso-tartrate for Enhanced Organic Solvent Solubility
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Objective: To convert meso-tartaric acid into its diethyl ester to improve its solubility in a wider

range of organic solvents.

Materials:

Meso-tartaric acid

Ethanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Reflux apparatus

Sodium bicarbonate solution (for neutralization)

Dichloromethane or Ethyl Acetate (for extraction)

Magnesium sulfate or Sodium sulfate (for drying)

Rotary evaporator

Methodology:

Esterification: In a round-bottom flask, suspend meso-tartaric acid in an excess of anhydrous

ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress (e.g., by TLC).

Workup: After cooling, slowly neutralize the excess acid by adding saturated sodium

bicarbonate solution until effervescence ceases.

Extraction: Extract the diethyl meso-tartrate from the aqueous mixture using an organic

solvent like dichloromethane or ethyl acetate.
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Drying and Concentration: Dry the combined organic layers over anhydrous magnesium

sulfate, filter, and remove the solvent using a rotary evaporator.

The resulting product, diethyl meso-tartrate, will be an oily liquid or a low-melting solid with

significantly improved solubility in common organic solvents. Note: This protocol describes a

standard Fischer esterification; optimization of reaction times and conditions is necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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